Cas no 1261959-58-3 (3-Fluoro-4-(thiophen-3-YL)phenol)

• Product Name: 3-Fluoro-4-(thiophen-3-YL)phenol
• CAS No: 1261959-58-3
• MF: C₁₀H₇FOS
• MW: 194.225384950638
• MDL: MFCD18313538
• CID: 2766126
• PubChem ID: 53219229
• Update Time: 2025-05-20

3-Fluoro-4-(thiophen-3-YL)phenol Chemical and Physical Properties

Names and Identifiers

• 1261959-58-3
• AKOS006316412
• 3-Fluoro-4-(thiophen-3-yl)phenol, 95%
• 3-FLUORO-4-(THIOPHEN-3-YL)PHENOL
• MFCD18313538
• DTXSID00684081
• 3-Fluoro-4-(thiophen-3-YL)phenol

• MDL： MFCD18313538
• Inchi： 1S/C10H7FOS/c11-10-5-8(12)1-2-9(10)7-3-4-13-6-7/h1-6,12H
• InChI Key： PERMPBHNLYVPTF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 194.02016418g/mol
• Monoisotopic Mass: 194.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 3-Fluoro-4-(thiophen-3-YL)phenol

Introduction to 3-Fluoro-4-(thiophen-3-YL)phenol (CAS No: 1261959-58-3) in Modern Chemical and Pharmaceutical Research

3-Fluoro-4-(thiophen-3-YL)phenol, identified by its Chemical Abstracts Service (CAS) number 1261959-58-3, is a fluorinated aromatic compound featuring a thiophene moiety. This molecule has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and electronic properties, which make it a promising candidate for various applications, particularly in drug discovery and material science.

The structural composition of 3-Fluoro-4-(thiophen-3-YL)phenol consists of a benzene ring substituted with a fluorine atom at the 3-position and a thiophene ring linked at the 4-position. The presence of the fluorine atom introduces electron-withdrawing effects, enhancing the reactivity and stability of the molecule, while the thiophene ring contributes to its aromaticity and potential biological activity. Such structural features are highly valued in medicinal chemistry, as they can influence both the pharmacokinetic and pharmacodynamic properties of derived compounds.

In recent years, 3-Fluoro-4-(thiophen-3-YL)phenol has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its fluorinated aromatic core is particularly interesting because fluorine substitution can modulate metabolic pathways, improve binding affinity to biological targets, and enhance drug bioavailability. For instance, studies have demonstrated that fluorinated phenols exhibit potent antimicrobial and anti-inflammatory properties, making them attractive for developing new antibiotics and anti-inflammatory drugs.

One of the most compelling aspects of 3-Fluoro-4-(thiophen-3-YL)phenol is its versatility in chemical modification. Researchers have leveraged its reactive sites to develop a range of derivatives with tailored biological activities. For example, by introducing additional functional groups such as hydroxyl or carboxyl moieties, scientists have synthesized compounds that show promise in treating neurological disorders and cancer. The thiophene ring, in particular, has been shown to interact with specific enzymes and receptors, offering a scaffold for designing targeted therapies.

The compound's electronic properties also make it valuable in materials science. Fluorinated aromatic compounds are known for their high charge transport capabilities, which are essential for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. 3-Fluoro-4-(thiophen-3-YL)phenol has been investigated as a potential building block for developing more efficient and sustainable electronic materials. Its ability to form stable π-conjugated systems allows for the creation of novel polymers and small molecules with enhanced performance characteristics.

Recent advancements in computational chemistry have further highlighted the significance of 3-Fluoro-4-(thiophen-3-YL)phenol. Molecular modeling studies have revealed that this compound can serve as an effective ligand in metal coordination complexes, which are increasingly used in catalysis and diagnostic imaging. The combination of fluorine and thiophene functionalities provides unique coordination sites that can be exploited for designing highly selective catalysts or contrast agents for medical applications.

The pharmaceutical industry has also shown interest in 3-Fluoro-4-(thiophen-3-YL)phenol due to its potential as a prodrug or pharmacophore. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving solubility or reducing toxicity. The structural features of this compound make it an ideal candidate for prodrug development, as they can be engineered to undergo specific enzymatic or chemical transformations into biologically active molecules.

Moreover, 3-Fluoro-4-(thiophen-3-YL)phenol has been explored in combination therapies, where it acts synergistically with other drugs to enhance therapeutic efficacy. Its ability to modulate multiple biological pathways suggests that it could be used in combination with existing treatments for conditions such as infectious diseases or chronic inflammation. Such applications highlight the compound's broad utility across different therapeutic areas.

In conclusion, 3-Fluoro-4-(thiophen-3-YL)phenol (CAS No: 1261959-58-3) represents a versatile and innovative molecule with significant potential in both pharmaceuticals and materials science. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, position it as a cornerstone compound for future research. As scientists continue to uncover new applications for this molecule, 3-Fluoro -4-(thiophen - 3 - YL ) phenol is poised to play a crucial role in shaping the next generation of therapeutics and advanced materials.